Cas no 480432-14-2 (rac Desisopropyl Tolterodine)

• Product Name: rac Desisopropyl Tolterodine
• CAS No: 480432-14-2
• MF: C₁₉H₂₅NO
• MW: 283.407905340195
• CID: 1058835
• Update Time: 2025-11-01

rac Desisopropyl Tolterodine Chemical and Physical Properties

Names and Identifiers

• rac Desisopropyl Tolterodine
• 2-[3-(Isopropylamino)-1-phenylpropyl]-4-methylphenol
• 4-methyl-2-[1-phenyl-3-(propan-2-ylamino)propyl]phenol

• Inchi： 1S/C19H25NO/c1-14(2)20-12-11-17(16-7-5-4-6-8-16)18-13-15(3)9-10-19(18)21/h4-10,13-14,17,20-21H,11-12H2,1-3H3
• InChI Key： CPLYUIYTJCFQJD-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(C1C=CC=CC=1)CCNC(C)C

Computed Properties

• Exact Mass: 283.19400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 32.26000
• LogP: 4.61150

Additional information on rac Desisopropyl Tolterodine

Professional Introduction to Rac Desisopropyl Tolterodine (CAS No 480432-14-2)

Rac Desisopropyl Tolterodine, a compound with the chemical identifier CAS No 480432-14-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of muscarinic receptor antagonists, specifically designed to interact with both muscarinic M1 and M2 receptors. Its molecular structure and pharmacological properties make it a promising candidate for various therapeutic applications, particularly in the management of urinary and gastrointestinal disorders.

The development of Rac Desisopropyl Tolterodine has been driven by the need for more effective and selective treatments for conditions such as overactive bladder (OAB) and irritable bowel syndrome (IBS). The compound's ability to selectively modulate muscarinic receptors without significant side effects has positioned it as a potential alternative to existing treatments. Recent studies have highlighted its efficacy in reducing symptoms associated with these conditions while maintaining a favorable safety profile.

One of the key features of Rac Desisopropyl Tolterodine is its racemic nature, which means it contains equal amounts of both enantiomers. This balance ensures that the compound exhibits optimal pharmacological activity without the unwanted side effects often associated with single-enantiomer drugs. The racemic mixture allows for a more comprehensive therapeutic effect, making it a versatile option for clinical use.

Recent research has demonstrated that Rac Desisopropyl Tolterodine can significantly improve bladder control by reducing involuntary bladder contractions. This improvement is attributed to its ability to block muscarinic receptors in the bladder muscle, thereby reducing bladder hyperactivity. In clinical trials, patients treated with this compound have reported a notable reduction in urinary frequency, urgency, and incontinence episodes.

The pharmacokinetic profile of Rac Desisopropyl Tolterodine is another area of interest. Studies have shown that the compound exhibits rapid absorption and prolonged elimination half-life, allowing for once-daily dosing. This feature enhances patient compliance and convenience, making it an attractive option for long-term treatment. Additionally, the compound's low systemic absorption minimizes the risk of systemic side effects, further contributing to its safety profile.

Investigations into the mechanism of action of Rac Desisopropyl Tolterodine have revealed its ability to selectively bind to muscarinic M1 and M2 receptors. This selectivity is crucial for minimizing side effects such as dry mouth and constipation, which are commonly observed with other antimuscarinic agents. The compound's ability to target these specific receptors without affecting other neurotransmitter systems makes it a highly effective therapeutic option.

The synthesis and characterization of Rac Desisopropyl Tolterodine have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, making large-scale production feasible. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm the structural integrity of the compound.

Future research directions for Rac Desisopropyl Tolterodine include exploring its potential in treating other conditions beyond OAB and IBS. Preliminary studies suggest that it may also be effective in managing symptoms associated with conditions such as chronic constipation and gastroesophageal reflux disease (GERD). These findings open up new avenues for therapeutic applications and highlight the compound's broad pharmacological potential.

The regulatory landscape for Rac Desisopropyl Tolterodine is another critical aspect that has been carefully navigated. Compliance with international regulatory standards ensures that the compound meets stringent quality and safety requirements before being made available to patients. Collaborations with regulatory agencies have facilitated the approval process, enabling faster access to this promising therapeutic agent.

In conclusion, Rac Desisopropyl Tolterodine (CAS No 480432-14-2) represents a significant advancement in the treatment of urinary and gastrointestinal disorders. Its unique pharmacological properties, favorable safety profile, and convenient dosing regimen make it a valuable addition to therapeutic options available today. Continued research and development efforts are expected to uncover even broader applications for this innovative compound.